Cas no 1542664-41-4 (1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid)

1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid structure
1542664-41-4 structure
Product Name:1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid
CAS No:1542664-41-4
Molecular Formula:C15H18O2
Molecular Weight:230.302224636078
CID:5991758
PubChem ID:79425745

1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid Properties

Names and Identifiers

    • 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid
    • 1-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]cyclopropane-1-carboxylic acid
    • EN300-1854230
    • 1542664-41-4
    • AKOS017980011
    • InChIKey: QAYBLVAYXNUVPW-UHFFFAOYSA-N
    • Inchi: 1S/C15H18O2/c16-14(17)15(8-9-15)10-12-6-3-5-11-4-1-2-7-13(11)12/h1-2,4,7,12H,3,5-6,8-10H2,(H,16,17)
    • SMILES: OC(C1(CC2C3C=CC=CC=3CCC2)CC1)=O

Computed Properties

  • Exact Mass: 230.130679813g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 230.130679813g/mol
  • Heavy Atom Count: 17
  • Complexity: 306
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1854230-0.05g
1-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]cyclopropane-1-carboxylic acid
1542664-41-4
0.05g
$827.0 2023-09-18

1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid Related Literature

Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
Minglong (Xianning) Medicine Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.amadischem.com/
Amadis Chemical Company Limited
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://www.cfsilicones.com/
Hubei Changfu Chemical Co., Ltd.
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html